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Compound of Interest

Compound Name: (R)-SDP

Cat. No.: B3182567

(R)-(+)-7,7'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobiindane, commonly known as
(R)-SDP, is a chiral phosphine ligand widely employed in asymmetric catalysis. Its rigid
spirobiindane backbone and phosphine moieties create a well-defined chiral environment,
enabling high enantioselectivity in a variety of chemical transformations. This guide provides
researchers, scientists, and drug development professionals with essential information on its
safety, handling, and core applications.

Chemical and Physical Properties

(R)-SDP and its analogue, (R)-Xyl-SDP, are air-sensitive solids. Their key properties are
summarized below for easy reference.
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Property (R)-SDP (R)-Xyl-SDP
(R)-(+)-7,7"- (R)-(+)-7,7-Bis[di(3,5-
Synonyms Bis(diphenylphosphino)-1,1'- dimethylphenyl)phosphino]-1,1'
spirobiindane -spirobiindane
CAS Number 917377-74-3[1] 917377-75-4
Molecular Formula Ca1H34P2[2] CaoHs0P2[3]
Molecular Weight 588.66 g/mol [2] 700.87 g/mol
Appearance White solid[4] Off-white to pale yellow solid[3]
Melting Point 198-203 °CJ[2] >300 °C
) o [0]22/D +184°,c=1in [0]22/D +64.0,c=1in
Optical Activity
chloroform[2] chloroform
Functional Group Phosphine Phosphine

N Insoluble in water (predicted) -
Solubility Not specified

[4]

Safety and Handling Precautions

(R)-SDP is an air-sensitive and potentially hazardous compound. Appropriate safety measures
must be strictly followed. The safety information for (R)-SDP and its analogue (R)-Xyl-SDP,
which is classified as acutely toxic if swallowed, are detailed below.
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Precaution Category

(R)-SDP

(R)-Xyl-SDP

GHS Pictograms

Not specified, but handle with

care as a phosphine ligand.

GHSO07 (Exclamation mark)

Signal Word Not specified Warning

Hazard Statements Not specified H302: Harmful if swallowed
, » P264, P270, P301 + P312,

Precautionary Statements Not specified

P501

Personal Protective Equipment
(PPE)

Dust mask type N95 (US),

Eyeshields, Gloves

Dust mask type N95 (US),
Eyeshields, Gloves

Storage Temperature

~20°C[2]

-20°C

Storage Conditions

Store under inert gas.[5]

Store under inert gas.

Storage Class Code

11 - Combustible Solids

11 - Combustible Solids

WGK (Water Hazard Class)

WGK 3 (highly hazardous to
water)[2]

WGK 3 (highly hazardous to

water)

Experimental Protocols: General Handling of (R)-

SDP

Due to its air-sensitive nature, (R)-SDP must be handled under an inert atmosphere (e.g.,

nitrogen or argon) using standard Schlenk line or glovebox techniques.

General Workflow for Handling (R)-SDP:
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General Workflow for Handling (R)-SDP

Store at -20°C
under inert atmosphere

quilibrate to RT

Transfer to Schlenk flask
or glovebox

i

Weigh desired amount
under inert atmosphere

;

Dissolve in degassed solvent

;

Add to reaction mixture
under inert atmosphere

;

Quench reaction and
perform workup

i

Dispose of waste according to
institutional guidelines

Click to download full resolution via product page

Caption: Workflow for handling air-sensitive (R)-SDP.
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Detailed Steps:

e Preparation: Before use, allow the container of (R)-SDP to warm to room temperature in a
desiccator or under a stream of inert gas to prevent condensation of moisture.

¢ Inert Atmosphere Transfer: All transfers and manipulations of the solid ligand should be
performed in a glovebox or using a Schlenk line.

» Weighing: Weigh the required amount of (R)-SDP in a tared vial inside a glovebox or under a
positive pressure of inert gas.

e Dissolution: Use anhydrous, degassed solvents for dissolving the ligand. Solvents should be
purged with an inert gas (e.g., by sparging with argon for 15-30 minutes) prior to use.

o Reaction Setup: Add the solution of the ligand to the reaction vessel, which has been
previously flushed with an inert gas, via a cannula or a gas-tight syringe.

o Waste Disposal: Phosphine-containing waste should be segregated and disposed of
according to institutional and local regulations. Quenching with an oxidizing agent like bleach
may be necessary for residual phosphines, but this should be done with caution in a fume
hood.

Catalytic Role in Asymmetric Synthesis

(R)-SDP is a crucial ligand in transition metal-catalyzed reactions, where it imparts
stereocontrol. It is particularly effective in ruthenium-catalyzed asymmetric hydrogenation of
ketones and palladium-catalyzed asymmetric allylic alkylations.[5][6] The ligand coordinates to
the metal center, creating a chiral pocket that forces the substrate to approach in a specific
orientation, leading to the preferential formation of one enantiomer of the product.

Generalized Catalytic Cycle:

The following diagram illustrates a generalized catalytic cycle for a cross-coupling reaction,
highlighting the role of a phosphine ligand like (R)-SDP in the key steps of oxidative addition,
transmetalation, and reductive elimination.
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Generalized Catalytic Cycle with a Phosphine Ligand

M(0)L2
(Active Catalyst)
L = (R)-SDP

Regeneration

Transmetalation

Reductive Elimination

Rl_RZ
(Product)
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Caption: Generalized catalytic cycle for cross-coupling.
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In this cycle, 'M' represents a metal like palladium, and 'L’ represents the (R)-SDP ligand. The
ligand stabilizes the metal center throughout the catalytic process and its chiral structure
dictates the stereochemical outcome of the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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